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Compound of Interest

Compound Name: GODIC

Cat. No.: B6299700 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
GDC-0941, also known as Pictilisib, is a potent and selective inhibitor of Class I

phosphoinositide 3-kinases (PI3Ks), with activity against p110α, p110β, p110δ, and p110γ

isoforms. It is an orally bioavailable compound that has been extensively evaluated in

preclinical animal models for its anti-tumor activity. These application notes provide a

comprehensive overview of the use of GDC-0941 in animal models, including its mechanism of

action, recommended protocols for in vivo studies, and expected outcomes.

Mechanism of Action
GDC-0941 targets the PI3K family of lipid kinases, which are critical components of the

PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in human cancers

and plays a crucial role in cell growth, proliferation, survival, and metabolism. By inhibiting

PI3K, GDC-0941 effectively blocks the downstream signaling cascade, leading to the inhibition

of tumor cell growth and the induction of apoptosis.
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(Pictilisib) in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6299700#how-to-use-godic-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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